Cas no 1805496-99-4 (Methyl 3-chloro-4-cyano-2-mercaptophenylacetate)

• Product Name: Methyl 3-chloro-4-cyano-2-mercaptophenylacetate
• CAS No: 1805496-99-4
• MF: C₁₀H₈ClNO₂S
• MW: 241.694020271301
• CID: 4961160
• Update Time: 2025-05-23

Methyl 3-chloro-4-cyano-2-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-4-cyano-2-mercaptophenylacetate

• Inchi： 1S/C10H8ClNO2S/c1-14-8(13)4-6-2-3-7(5-12)9(11)10(6)15/h2-3,15H,4H2,1H3
• InChI Key： BCXZGCJIYNAJMK-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=C1S)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.2
• Topological Polar Surface Area: 51.1

Additional information on Methyl 3-chloro-4-cyano-2-mercaptophenylacetate

Methyl 3-chloro-4-cyano-2-mercaptophenylacetate (CAS No. 1805496-99-4): An Overview

Methyl 3-chloro-4-cyano-2-mercaptophenylacetate (CAS No. 1805496-99-4) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound, characterized by its chloro, cyano, and mercapto functional groups, exhibits a wide range of potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis.

The molecular formula of Methyl 3-chloro-4-cyano-2-mercaptophenylacetate is C₁₀H₈ClNOS, and its molecular weight is approximately 235.7 g/mol. The presence of the chloro and cyano groups imparts significant electronic and steric effects, while the mercapto group provides reactivity and functional versatility. These properties make it an attractive candidate for the development of novel drugs and materials.

In the realm of pharmaceutical research, Methyl 3-chloro-4-cyano-2-mercaptophenylacetate has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have explored its biological activities, including its potential as an inhibitor of specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent inhibitory activity against a key enzyme involved in cancer cell proliferation. This finding suggests that Methyl 3-chloro-4-cyano-2-mercaptophenylacetate could be further optimized to develop more effective anticancer drugs.

Beyond its pharmaceutical applications, Methyl 3-chloro-4-cyano-2-mercaptophenylacetate has also been investigated for its use in materials science. The unique combination of functional groups in this compound allows it to serve as a building block for the synthesis of advanced materials with tailored properties. Research published in Advanced Materials in 2020 demonstrated that derivatives of this compound could be used to create conductive polymers with enhanced stability and performance. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The synthesis of Methyl 3-chloro-4-cyano-2-mercaptophenylacetate involves several well-established chemical reactions, making it accessible for both academic and industrial settings. One common synthetic route involves the reaction of 3-chloro-4-cyanobenzaldehyde with thioglycolic acid followed by esterification with methanol. This multi-step process can be optimized to achieve high yields and purity, ensuring the availability of this compound for various applications.

In terms of safety and handling, it is important to note that while Methyl 3-chloro-4-cyano-2-mercaptophenylacetate is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE) should be used when working with this compound to minimize exposure risks.

The future prospects for Methyl 3-chloro-4-cyano-2-mercaptophenylacetate are promising. Ongoing research continues to uncover new applications and optimize its properties for specific uses. As more studies are conducted, it is likely that this compound will play an increasingly important role in advancing various scientific fields.